3-(4-chloro-1H-pyrazol-1-yl)butanethioamide
Overview
Description
“3-(4-chloro-1H-pyrazol-1-yl)butanethioamide” is a chemical compound that can be used for scientific research .
Molecular Structure Analysis
The molecular weight of “this compound” is 203.7 . The InChI code is 1S/C7H10ClN3S/c1-5(2-7(9)12)11-4-6(8)3-10-11/h3-5H,2H2,1H3,(H2,9,12) .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Spectroscopic Assembly and Antimicrobial Potential
A study focused on a pyrazole derivative closely related to 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide, exploring its molecular structure and antimicrobial activity. The compound was optimized using density functional theory (DFT), and its molecular orbitals and electrostatic potential surface were analyzed. This study also highlighted its potential as an antimicrobial agent against various bacteria and fungi (Sivakumar et al., 2020).
Stability Studies with Metal Ions
Another study investigated the interactions of similar pyrazole compounds with metal ions like Cu(II), Ni(II), and Cd(II). This research provides insights into the stability constants of these complexes, which can be crucial for applications in coordination chemistry and metal ion sensing (Junaid et al., 2020).
Fungicidal Activity
A study evaluated the fungicidal activity of pyrazole derivatives against Rhizoctonia solani, a major rice disease in China. This research is significant for agricultural applications, particularly in developing fungicides to protect crops (Chen, Li, & Han, 2000).
Hydrogen-Bonded Chains Analysis
Research on compounds structurally similar to this compound examined the hydrogen-bonded chains in their molecular structure. This study is pertinent for understanding the molecular interactions and structural stability of these compounds (Trilleras et al., 2005).
Synthesis of Heterocyclic Compounds
The synthesis of novel heterocyclic compounds, including pyrazole derivatives, was researched, highlighting their potential in the development of new pharmaceuticals and functional materials (Bonacorso et al., 2011).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have shown potent in vitro antipromastigote activity .
Mode of Action
It is suggested that the compound may interact with its targets, leading to changes in cellular processes .
Result of Action
Similar compounds have shown potential for treating infections caused by certain strains of leishmania .
properties
IUPAC Name |
3-(4-chloropyrazol-1-yl)butanethioamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3S/c1-5(2-7(9)12)11-4-6(8)3-10-11/h3-5H,2H2,1H3,(H2,9,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCQITIVMYGCFHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=S)N)N1C=C(C=N1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl N-(2,4-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate](/img/structure/B2514863.png)
![N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]bicyclo[2.2.2]octane-2-carboxamide](/img/structure/B2514864.png)
![3,4-dichloro-N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]benzamide](/img/structure/B2514867.png)
![2-[(3-chlorobenzyl)sulfanyl]-8,9,13b,14-tetrahydro-6H-[1,2,4]triazolo[5'',1'':2',3']pyrimido[4',5':4,5]pyrido[2,1-a]isoquinolin-6-one](/img/structure/B2514869.png)
![tert-butyl N-{3-[(6-chloropyridin-3-yl)formamido]propyl}carbamate](/img/structure/B2514871.png)
![2-[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B2514874.png)
![2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2514877.png)
